Cas no 23619-09-2 (2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl-)

23619-09-2 structure
Product name:2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl-
2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl-
- 4-hydroxy-4-phenyl-3-(1-phenylpropan-2-yl)-1,3-thiazolidine-2-thione
- 2-Thiazolidinethione, 4-hydroxy-3-(alpha-methylphenethyl)-4-phenyl-
- DTXSID40946438
- 4-Hydroxy-3-(alpha-methylphenethyl)-4-phenyl-2-thiazolidinethione
- 23619-09-2
-
- Inchi: InChI=1S/C18H19NOS2/c1-14(12-15-8-4-2-5-9-15)19-17(21)22-13-18(19,20)16-10-6-3-7-11-16/h2-11,14,20H,12-13H2,1H3
- InChI Key: KGNCBKVGLKGECJ-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC=CC=2)CSC(=S)N1C(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 329.09097
- Monoisotopic Mass: 329.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9Ų
- XLogP3: 4.2
Experimental Properties
- Density: 1.29
- Boiling Point: 501.6°C at 760 mmHg
- Flash Point: 257.1°C
- Refractive Index: 1.696
- PSA: 23.47
2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl- Related Literature
-
Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
-
N. Nakagawa,E. J. Derrah,M. Schelwies,F. Rominger,O. Trapp Dalton Trans., 2016,45, 6856-6865
-
Natasha F. Sciortino,Florence Ragon,Catherine E. Housecroft,Cameron J. Kepert,Suzanne M. Neville Chem. Commun., 2014,50, 3838-3840
-
4. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
-
Marta L. S. Batista,Helena Passos,Bruno J. M. Henriques,Edward J. Maginn,Simão P. Pinho,Mara G. Freire,José R. B. Gomes,João A. P. Coutinho Phys. Chem. Chem. Phys., 2016,18, 18958-18970
23619-09-2 (2-Thiazolidinethione,4-hydroxy-3-(1-methyl-2-phenylethyl)-4-phenyl-) Related Products
- 1804952-26-8(3-Bromo-6-(difluoromethyl)-2-iodopyridine-4-carbonyl chloride)
- 2137518-26-2(INDEX NAME NOT YET ASSIGNED)
- 1006464-09-0(3-(5-Methylfuran-2-yl)-1H-pyrazole-4-carbaldehyde)
- 2138287-85-9((1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid)
- 2168447-47-8(4-4-(chloromethyl)-1-methyl-1H-1,2,3-triazol-5-ylpyridine)
- 1691868-64-0(1-1-(2-chloro-5-fluorophenyl)-1H-1,2,3-triazol-4-ylethan-1-ol)
- 1854803-21-6(N-(4,4-difluorocyclohexyl)-2-methylpyrimidin-4-amine)
- 111362-50-6(5-Amino-2-chlorobenzamide)
- 1207033-73-5(N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide)
- 1369896-27-4(3-bromo-5-(tert-butoxy)aniline)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
